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Compound of Interest

Compound Name: 17:0-18:1 PE-d5
Cat. No.: B12406460
Get Quote
. J

An In-Depth Technical Guide to 1-Heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-
d5 (17:0-18:1 PE-d5)

This technical guide provides a comprehensive overview of the analytical characterization and
biological significance of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5
(17:0-18:1 PE-d5). Designed for researchers, scientists, and drug development professionals,
this document outlines the physicochemical properties, analytical methodologies, and key
cellular pathways associated with this deuterated phosphatidylethanolamine standard.

Physicochemical Properties

The fundamental characteristics of 17:0-18:1 PE-d5 are summarized in the table below. These
properties are essential for its application as an internal standard in mass spectrometry-based
lipidomics.
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Property

Value

Chemical Name

1-heptadecanoyl-2-oleoyl-sn-glycero-3-

phosphoethanolamine-d5

Synonyms 17:0-18:1 PE-d5
Molecular Formula C42H77D5NO8P
Molecular Weight 769.13 g/mol
Physical State Solid

Purity >99%

Storage -20°C

Analytical Specifications

A certificate of analysis for a high-purity standard like 17:0-18:1 PE-d5 would typically include

the following specifications, ensuring its suitability for quantitative applications.

Parameter Specification Method
) High-Performance Liquid
Purity >99%
Chromatography (HPLC)
Mass Spectrometry (MS),
Identity Conforms to structure Nuclear Magnetic Resonance
(NMR)
) Provided as a stock solution Gravimetric analysis with
Concentration

(e.g., 1 mg/mL in chloroform) confirmation by HPLC-MS

Deuterium Incorporation

=298%

Mass Spectrometry

Experimental Protocols

The accurate quantification of phosphatidylethanolamines in biological samples is commonly

achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] 17:0-18:1
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PE-d5 serves as an ideal internal standard for this purpose due to its structural similarity to
endogenous PE species and its distinct mass.

Protocol: Quantification of Phosphatidylethanolamine
by HPLC-MS/MS

1. Sample Preparation (Lipid Extraction):

» Biological samples (e.g., plasma, cell lysates) are homogenized.

 Lipids are extracted using a solvent system such as chloroform:methanol (2:1, v/v).

e The organic phase, containing the lipids, is collected and dried under a stream of nitrogen.

e The dried lipid extract is reconstituted in a suitable solvent (e.g., methanol) for LC-MS/MS
analysis.

2. HPLC Separation:

o Column: A C18 reversed-phase column is typically used for separating lipid species based
on their acyl chain length and degree of unsaturation.[2]

» Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.[2]
» Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium acetate.[2]

o Gradient Elution: A gradient from a lower to a higher concentration of mobile phase B is
employed to elute the different lipid classes.

e Flow Rate: 0.5 mL/min.[2]
e Column Temperature: 50°C.[2]
3. Mass Spectrometry Detection:

« lonization Mode: Electrospray ionization (ESI) in both positive and negative ion modes is
used.[2] The negative ion mode is often preferred for providing structural information about
the acyl chains.[3]
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e Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are
monitored for the analyte and the internal standard. For 17:0-18:1 PE-d5, the precursor ion
would be its molecular mass, and the product ions would correspond to fragments of the
molecule.

o Data Analysis: The peak area of the endogenous PE species is normalized to the peak area
of the 17:0-18:1 PE-d5 internal standard to correct for variations in sample preparation and
instrument response.

Cellular Functions and Signaling Pathways

Phosphatidylethanolamine (PE) is the second most abundant phospholipid in mammalian cells,
playing crucial roles in membrane structure and cellular processes.[4] It is a key component of
the inner leaflet of the plasma membrane and is particularly enriched in the inner mitochondrial
membrane.[4] PE is involved in membrane fusion, protein folding, and serves as a precursor for
the synthesis of other lipids and signaling molecules.[5][6]

Biosynthesis of Phosphatidylethanolamine

There are two primary pathways for PE biosynthesis in eukaryotic cells: the CDP-ethanolamine
(Kennedy) pathway and the phosphatidylserine decarboxylase pathway.[7]

1. The CDP-Ethanolamine (Kennedy) Pathway: This pathway primarily occurs in the
endoplasmic reticulum and involves three enzymatic steps to synthesize PE from ethanolamine
and diacylglycerol.[7]
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The CDP-Ethanolamine (Kennedy) Pathway for PE Synthesis.

2. The Phosphatidylserine Decarboxylase Pathway: This pathway is located in the
mitochondria and synthesizes PE from phosphatidylserine (PS). PS is synthesized in the
endoplasmic reticulum and transported to the mitochondria.[7]
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The Phosphatidylserine Decarboxylase Pathway for PE Synthesis.

Example Analytical Workflow

The following diagram illustrates a typical workflow for a lipidomics experiment using a
deuterated internal standard like 17:0-18:1 PE-d5.
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A typical workflow for quantitative lipidomics analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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